Imidazo[1,2-a]pyrimidin-6-amine hydrochloride
Overview
Description
Imidazo[1,2-a]pyrimidin-6-amine hydrochloride is a chemical compound with the CAS Number: 944900-19-0 . It has a molecular weight of 170.6 . This compound is used in organic syntheses and as pharmaceutical intermediates .
Synthesis Analysis
Imidazo[1,2-a]pyrimidine has been synthesized through various chemosynthetic methodologies including multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis .Chemical Reactions Analysis
Imidazo[1,2-a]pyrimidines have been functionalized through various reactions including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . They have been constructed through direct functionalization, considered one of the most efficient strategies for the construction of imidazo[1,2-a]pyrimidine derivatives .Scientific Research Applications
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues have been recognized as potential antituberculosis agents . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . This makes them a promising area of research in the fight against tuberculosis.
Synthetic Chemistry
Imidazo[1,2-a]pyrimidine has been receiving significant attention in the synthetic chemistry community . It’s used in various chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation .
Optoelectronic Devices
This class of aromatic heterocycles has shown great potential in the field of materials science . They have been reported in different technological applications, such as optoelectronic devices .
Sensors
Imidazo[1,2-a]pyrimidin-6-amine hydrochloride has been used in the development of sensors . Its unique properties make it a promising material for sensor technology .
Anti-cancer Drugs
Imidazo[1,2-a]pyrimidin-6-amine hydrochloride has been explored for its potential use in anti-cancer drugs . Its unique properties make it a promising candidate for cancer treatment .
Emitters for Confocal Microscopy and Imaging
This compound has also been used as emitters for confocal microscopy and imaging . This makes it a valuable tool in the field of biomedical research .
Antibacterial and Antiviral Drugs
Imidazole pyrimidine and its derivatives are commonly used as antibacterial and antiviral drugs . This makes them a crucial component in the fight against infectious diseases .
Corrosion Inhibitor
Imidazo[1,2-a]pyrimidin-6-amine hydrochloride is a potential corrosion inhibitor to protect steel from environmental corrosion . This makes it a valuable material in the field of materials science .
Safety and Hazards
While specific safety and hazard information for Imidazo[1,2-a]pyrimidin-6-amine hydrochloride was not found, general safety measures for handling similar compounds include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Future Directions
Imidazo[1,2-a]pyrimidines have been receiving significant attention in the synthetic chemistry community due to their wide range of applications in medicinal chemistry . Future developments are expected to focus on the synthesis of this scaffold employing different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyrimidin-6-amine hydrochloride has been recognized as a significant scaffold in medicinal chemistry . It has shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) . , which is often associated with tumorigenesis, progression, and poor prognosis.
Mode of Action
The compound’s interaction with its targets leads to changes in the cellular environment. For instance, the inhibition of PI3K disrupts the signaling pathway, potentially leading to the induction of cancer cell apoptosis . .
Biochemical Pathways
The compound affects the PI3K signaling pathway, which plays a crucial role in cell survival, growth, and proliferation . By inhibiting PI3K, the compound can disrupt these processes, potentially leading to the death of cancer cells .
Pharmacokinetics
Similar compounds have shown desirable pharmacokinetic and safety profiles compatible with once-daily dosing . The compound’s absorption, distribution, metabolism, and excretion (ADME) properties, as well as their impact on bioavailability, are areas of ongoing research.
Result of Action
The compound’s action results in significant anti-tuberculosis activity, particularly against multidrug-resistant and extensively drug-resistant strains . In cancer cells, the compound’s action can lead to the induction of apoptosis .
properties
IUPAC Name |
imidazo[1,2-a]pyrimidin-6-amine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4.ClH/c7-5-3-9-6-8-1-2-10(6)4-5;/h1-4H,7H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFYNLVIPIGNSAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(C=NC2=N1)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70856112 | |
Record name | Imidazo[1,2-a]pyrimidin-6-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70856112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazo[1,2-a]pyrimidin-6-amine hydrochloride | |
CAS RN |
944900-19-0, 1894676-77-7 | |
Record name | Imidazo[1,2-a]pyrimidin-6-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70856112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | imidazo[1,2-a]pyrimidin-6-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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